Cas no 86967-47-7 (N-Pentyl-N-(prop-2-en-1-yl)pentan-1-amine)

N-Pentyl-N-(prop-2-en-1-yl)pentan-1-amine structure
86967-47-7 structure
Product Name:N-Pentyl-N-(prop-2-en-1-yl)pentan-1-amine
CAS No:86967-47-7
MF:C13H27N
MW:197.360183954239
CID:659988
Update Time:2023-08-03

N-Pentyl-N-(prop-2-en-1-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanamine, N-pentyl-N-2-propenyl-
    • N-pentyl-N-prop-2-enylpentan-1-amine
    • N-Pentyl-N-(prop-2-en-1-yl)pentan-1-amine
    • Inchi: 1S/C13H27N/c1-4-7-9-12-14(11-6-3)13-10-8-5-2/h6H,3-5,7-13H2,1-2H3
    • InChI Key: NGPBJVUPAJHRDY-UHFFFAOYSA-N
    • SMILES: N(CC=C)(CCCCC)CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 110
  • XLogP3: 4.5
  • Topological Polar Surface Area: 3.2
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